2-amino-4-{3-[(2-chlorophenoxy)methyl]-4-methoxyphenyl}-4a,5,6,7-tetrahydronaphthalene-1,3,3(4H)-tricarbonitrile

• Molecular Formula: C27H23ClN4O2
• Molecular Weight: 470.9 g/mol
• IUPAC Name: 2-amino-4-[3-[(2-chlorophenoxy)methyl]-4-methoxyphenyl]-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile
• InChI: InChI=1S/C27H23ClN4O2/c1-33-23-11-10-17(12-18(23)14-34-24-9-5-4-8-22(24)28)25-20-7-3-2-6-19(20)21(13-29)26(32)27(25,15-30)16-31/h4-6,8-12,20,25H,2-3,7,14,32H2,1H3
• InChI Key: KEQMUOXTPUGDRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)COC4=CC=CC=C4Cl

Description

2-AMINO-4-{3-[(2-CHLOROPHENOXY)METHYL]-4-METHOXYPHENYL}-3,3-DICYANO-4A,5,6,7-TETRAHYDRO-1(4H)-NAPHTHALENYL CYANIDE is a complex organic compound with potential applications in various fields such as medicinal chemistry, materials science, and industrial chemistry. This compound features a unique structure that includes a naphthalene core, multiple cyano groups, and a chlorophenoxy moiety, which contribute to its diverse chemical properties and reactivity.

Preparation Methods

The synthesis of 2-AMINO-4-{3-[(2-CHLOROPHENOXY)METHYL]-4-METHOXYPHENYL}-3,3-DICYANO-4A,5,6,7-TETRAHYDRO-1(4H)-NAPHTHALENYL CYANIDE can be achieved through various synthetic routes. One common method involves the cyanoacetylation of amines, where substituted aryl or heteryl amines react with alkyl cyanoacetates under different conditions . This reaction can be carried out without solvents at room temperature or with heating, depending on the desired yield and purity of the product. Industrial production methods may involve more scalable processes, such as continuous flow synthesis, to ensure consistent quality and efficiency.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: The presence of amino and methoxy groups allows for oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The cyano groups can be reduced to primary amines using reducing agents such as lithium aluminum hydride.

Substitution: The chlorophenoxy moiety can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles like amines or thiols.

Cyclization: The compound can participate in cyclization reactions to form various heterocyclic structures.

Common reagents and conditions used in these reactions include palladium catalysts for cross-coupling reactions, strong acids or bases for substitution reactions, and specific solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) to facilitate the reactions. Major products formed from these reactions include various substituted naphthalenes, amines, and heterocyclic compounds.

Scientific Research Applications

2-AMINO-4-{3-[(2-CHLOROPHENOXY)METHYL]-4-METHOXYPHENYL}-3,3-DICYANO-4A,5,6,7-TETRAHYDRO-1(4H)-NAPHTHALENYL CYANIDE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing complex organic molecules and studying reaction mechanisms.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a potential candidate for drug discovery and development.

Medicine: Its potential pharmacological properties, such as anti-cancer and anti-inflammatory effects, are being explored in preclinical studies.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with various molecular targets and pathways. For example, its cyano groups can form hydrogen bonds with biological molecules, influencing their activity. The chlorophenoxy moiety may interact with enzyme active sites, modulating their function. Additionally, the compound’s ability to undergo redox reactions can affect cellular oxidative stress levels, contributing to its biological activity.

Comparison with Similar Compounds

Compared to other similar compounds, 2-AMINO-4-{3-[(2-CHLOROPHENOXY)METHYL]-4-METHOXYPHENYL}-3,3-DICYANO-4A,5,6,7-TETRAHYDRO-1(4H)-NAPHTHALENYL CYANIDE stands out due to its unique combination of functional groups and structural features. Similar compounds include:

2-Amino-3-cyano-4H-chromenes: These compounds share the cyano and amino groups but differ in their core structure and substituents.

Substituted naphthalenes: These compounds have a similar naphthalene core but lack the specific functional groups present in the target compound.